Cas no 919843-57-5 (N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3-(propane-2-sulfonyl)benzamide)

• Product Name: N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3-(propane-2-sulfonyl)benzamide
• CAS No: 919843-57-5
• MF: C₁₉H₁₈N₂O₅S
• MW: 386.421623706818
• CID: 5495449
• PubChem ID: 41147952
• Update Time: 2025-07-23

N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3-(propane-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(isopropylsulfonyl)-N-(2-methyl-1,3-dioxoisoindolin-4-yl)benzamide
• 919843-57-5
• VU0501861-1
• F2831-0143
• N-(2-methyl-1,3-dioxoisoindol-4-yl)-3-propan-2-ylsulfonylbenzamide
• AKOS024471271
• N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3-(propane-2-sulfonyl)benzamide

• Inchi： 1S/C19H18N2O5S/c1-11(2)27(25,26)13-7-4-6-12(10-13)17(22)20-15-9-5-8-14-16(15)19(24)21(3)18(14)23/h4-11H,1-3H3,(H,20,22)
• InChI Key： IOOFGZOAKXCAEE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(NC2=CC=CC3C(N(C)C(C=32)=O)=O)=O)C=1)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 386.09364285g/mol
• Monoisotopic Mass: 386.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3-(propane-2-sulfonyl)benzamide

Professional Introduction to N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3-(propane-2-sulfonyl)benzamide (CAS No. 919843-57-5)

N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3-(propane-2-sulfonyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 919843-57-5, represents a unique molecular architecture that combines structural features from isoindole derivatives and sulfonamide functionalities. The presence of both a 1,3-dioxo group and a propane-2-sulfonyl moiety suggests potential applications in the development of novel bioactive molecules.

The isoindole core is a privileged scaffold in medicinal chemistry, known for its ability to interact with biological targets in diverse ways. The specific substitution pattern at the 4-position of the isoindole ring, coupled with the electron-withdrawing effect of the 1,3-dioxo group, likely influences the electronic properties and reactivity of the molecule. This structural motif has been explored in various contexts, including as a precursor for more complex heterocyclic systems.

The sulfonamide group at the 3-position introduces additional functionality that can modulate the pharmacokinetic and pharmacodynamic properties of the compound. Sulfonamides are well-documented pharmacophores in drug discovery, exhibiting a wide range of biological activities. The combination of these two distinct structural elements in N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3-(propane-2-sulfonyl)benzamide suggests that it may possess unique interactions with biological targets.

In recent years, there has been growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). Isoindole derivatives have been identified as potential PPI modulators due to their ability to fit into hydrophobic pockets within protein structures. The sulfonamide moiety can further enhance binding affinity through hydrogen bonding interactions. This compound may therefore serve as a valuable tool for studying protein-protein interactions and for developing inhibitors or activators of specific biological pathways.

The synthesis of N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3-(propane-2-sulfonyl)benzamide involves multi-step organic transformations that highlight the synthetic versatility of isoindole scaffolds. The introduction of the 1,3-dioxo group typically requires careful control of reaction conditions to avoid unwanted side products. Similarly, the installation of the sulfonamide functionality necessitates precise regioselective coupling reactions. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules.

The potential applications of this compound extend beyond academic research. Pharmaceutical companies are increasingly interested in isoindole derivatives as lead compounds for drug discovery programs. The unique combination of structural features in N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3-(propane-2-sulfonyl)benzamide makes it an attractive candidate for further investigation as a starting point for novel therapeutic agents.

In conclusion, N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yi l)-3-(propane - 2 - sulfonyl)benzamide (CAS No. 919843 - 57 - 5) is a structurally intriguing compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its unique molecular architecture and functional groups make it a promising candidate for further exploration in drug discovery and molecular biology research.